Cas no 323198-39-6 (Enhanced Green Fluorescent Protein (EGFP) (200-208))

• Product Name: Enhanced Green Fluorescent Protein (EGFP) (200-208)
• CAS No: 323198-39-6
• MF: C₄₅H₇₀N₁₂O₁₅
• MW: 1019.11
• CID: 4745670
• Update Time: 2025-10-31

Enhanced Green Fluorescent Protein (EGFP) (200-208) Chemical and Physical Properties

Names and Identifiers

• Enhanced Green Fluorescent Protein (EGFP) (200-208)

Additional information on Enhanced Green Fluorescent Protein (EGFP) (200-208)

Enhanced Green Fluorescent Protein (EGFP) (200-208): A Comprehensive Overview

The Enhanced Green Fluorescent Protein (EGFP), also known by its CAS registry number CAS No 323198-39-6, is a widely utilized fluorescent protein derived from the green fluorescent protein (GFP) found in the jellyfish Aequorea victoria. EGFP has been genetically engineered to enhance its fluorescence properties, making it an invaluable tool in molecular biology, biochemistry, and biotechnology. This protein is particularly noted for its bright green fluorescence under blue light excitation, which has revolutionized the way researchers visualize and track proteins, cells, and processes in vivo and in vitro.

The sequence corresponding to residues 200-208 of EGFP plays a critical role in its structure and function. This region is part of the beta-sheet core of the protein, which is essential for maintaining the proper folding and stability of the fluorophore. Recent studies have highlighted the importance of this region in optimizing fluorescence intensity and photostability. For instance, researchers have explored site-specific mutations within this region to improve the brightness and reduce the blinking effect of EGFP, which is crucial for long-term imaging applications.

One of the most significant advancements involving EGFP is its application in live-cell imaging. By tagging proteins of interest with EGFP, scientists can monitor dynamic processes such as protein trafficking, localization, and interactions in real-time. This has been particularly impactful in fields like neuroscience, where EGFP-tagged neurons allow researchers to study synaptic plasticity and neurodegenerative diseases with unprecedented clarity. Moreover, the development of photoactivatable EGFP variants has enabled spatially and temporally controlled imaging, further enhancing its utility in studying complex biological systems.

Recent research has also focused on the use of EGFP in combination with other fluorescent proteins to create multicolor imaging systems. For example, the development of tandem dimeric EGFP variants has allowed for dual-color labeling without spectral overlap, enabling simultaneous tracking of multiple proteins or processes within a single cell. Additionally, advancements in super-resolution microscopy have leveraged EGFP's properties to achieve nanoscale resolution, providing insights into cellular structures and molecular interactions that were previously inaccessible.

The versatility of EGFP extends beyond traditional fluorescence microscopy. It has been employed in various biotechnological applications, including biosensor development and drug screening assays. For instance, EGFP-based biosensors can detect environmental changes such as pH variations or metal ion concentrations by altering their fluorescence intensity or emission wavelength. These sensors have been instrumental in studying cellular signaling pathways and environmental monitoring.

In terms of structural biology, high-resolution crystallographic studies of EGFP have provided detailed insights into its three-dimensional structure. The core beta-sheet architecture forms a barrel-like structure that houses the chromophore responsible for fluorescence. Mutational studies targeting residues within this barrel have revealed how structural modifications can influence fluorescence properties such as quantum yield and emission wavelength. This knowledge has facilitated the engineering of novel fluorescent proteins with tailored characteristics for specific applications.

Another emerging application of EGFP is its use in optogenetics tools. By fusing EGFP with light-sensitive proteins or channels, researchers can create systems that allow precise control over cellular processes using light. This approach has opened new avenues for studying neural circuits and developing therapies for neurological disorders.

In conclusion, the Enhanced Green Fluorescent Protein (EGFP) (CAS No 323198-39-6) remains a cornerstone tool in modern biological research. Its continued evolution through genetic engineering and structural insights ensures that it will remain at the forefront of scientific innovation for years to come. As new technologies emerge, such as CRISPR-Cas9-mediated gene editing or single-molecule imaging techniques, EGFP will undoubtedly find even more applications that push the boundaries of our understanding of life at the molecular level.